Cas no 52698-46-1 (Trimethyl Orthoisobutyrate)

Trimethyl Orthoisobutyrate structure
Trimethyl Orthoisobutyrate structure
Product Name:Trimethyl Orthoisobutyrate
CAS No:52698-46-1
MF:C7H16O3
MW:148.200142860413
MDL:MFCD08276428
CID:56295
PubChem ID:40495
Update Time:2025-04-18

Trimethyl Orthoisobutyrate Chemical and Physical Properties

Names and Identifiers

    • 1,1,1-Trimethoxy-2-methylpropane
    • Trimethyl Orthoisobutyrate
    • 1,1,1-trimethoxy-2-methyl-propane
    • 1,1,1-trimethoxyisobutane
    • 2-methyl-1,1,1-trimethoxypropane
    • methyl orthoisobutyrate
    • Orthoisobutyric Acid Trimethyl Ester
    • Propane,2-methyl-2-Methylpropane
    • MDL： MFCD08276428
    • Inchi： 1S/C7H16O3/c1-6(2)7(8-3,9-4)10-5/h6H,1-5H3
    • InChI Key： BGLARIMANCDMQX-UHFFFAOYSA-N
    • SMILES： O(C)C(C(C)C)(OC)OC

Computed Properties

  • Exact Mass: 148.11000
  • Monoisotopic Mass: 148.109944
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 78.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.2

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.93
  • Boiling Point: 124.8 °C at 760 mmHg
  • Flash Point: 34.5 °C
  • Refractive Index: 1.4000 to 1.4040
  • PSA: 27.69000
  • LogP: 1.23540
  • Solubility: Not determined

Trimethyl Orthoisobutyrate Security Information

  • Symbol: GHS02
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H226
  • Warning Statement： P210+P233+P241+P243+P282
  • Hazardous Material transportation number：UN 3272 3/PG III
  • WGK Germany：1
  • Safety Instruction： S24/25; S22; S37/39; S26
  • RTECS：YW5775000
  • Hazardous Material Identification： Xn Xi
  • HazardClass：3
  • PackingGroup：III
  • Risk Phrases：R22; R36/37/38

Trimethyl Orthoisobutyrate Customs Data

  • HS CODE：29124100
  • Customs Data：

    China Customs Code:

    2909199090

    Overview:

    2909199090. Other acyclic ethers and their halogenated derivatives(Including sulfonation,Nitrosative or nitrosative derivatives). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909199090. other acyclic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Trimethyl Orthoisobutyrate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R009902-25g
Trimethyl Orthoisobutyrate
 52698-46-1 98%
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 ￥134 2024-05-23
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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 52698-46-1 95%
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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1,1,1-Trimethoxy-2-methylpropane
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 ¥60.0 2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T89670-100g
1,1,1-Trimethoxy-2-methylpropane
 52698-46-1 95%
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T119208-100g
Trimethyl Orthoisobutyrate
 52698-46-1 98%
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 ¥926.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T119208-25g
Trimethyl Orthoisobutyrate
 52698-46-1 98%
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 ¥280.90 2023-09-01
eNovation Chemicals LLC
D143220-25g
TRIMETHYLORTHOISOBUTYRATE
 52698-46-1 97%
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abcr
AB250587-25 g
Trimethyl orthoisobutyrate, 98%; .
 52698-46-1 98%
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 €199.70 2023-04-27
Apollo Scientific
OR922227-25g
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 52698-46-1 98+%
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Trimethyl Orthoisobutyrate Suppliers

Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
(CAS:52698-46-1)Trimethyl Orthoisobutyrate
Order Number:C00083
Stock Status:please consult
Quantity:100kg
Purity:97％-99％
Pricing Information Last Updated:Tuesday, 30 December 2025 14:59
Price ($):Inquiry
Email:lbhzll@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:52698-46-1)Trimethyl orthoisobutyrate
Order Number:sfd18426
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:52698-46-1)Trimethyl Orthoisobutyrate
Order Number:A829208
Stock Status:in Stock
Quantity:100g/500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:10
Price ($):215.0/632.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:52698-46-1)原异丁酸三甲酯
Order Number:LE25925941
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:53
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
(CAS:52698-46-1)Trimethyl Orthoisobutyrate
C00083
Purity:97％-99％
Quantity:100kg
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:52698-46-1)Trimethyl orthoisobutyrate
sfd18426
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email